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Compound of Interest

Compound Name: D-Sorbitol-13C

Cat. No.: B15556727

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for D-Sorbitol-13C, a stable
isotope-labeled sugar alcohol utilized as a tracer in metabolic research and for quantitative
analysis by NMR, GC-MS, or LC-MS.[1][2] Given that specific safety and toxicological data for
the 13C-labeled compound are limited, the guidelines for the unlabeled D-Sorbitol are adopted,

as their properties are expected to be similar.[3]

Product Identification and Properties

D-Sorbitol-13C is a white, solid, odorless powder.[4][5] It is a stable, non-radioactive
isotopologue of D-Sorbitol, where one or more carbon atoms have been replaced with the
carbon-13 isotope. It is soluble in water.[4]

Table 1: Physical and Chemical Properties of D-Sorbitol-13C
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Property Value Source
Molecular Formula Cs13CH1406 (for single label) [2]
Molecular Weight ~183.16 g/mol (for single label)  [6][7]
Appearance White solid/powder [41051[7]
Melting Point 98-100 °C [718]
Solubility Soluble in water [4]

Room temperature, away from
Storage Temperature ] ] [9]
light and moisture

Hygroscopicity Hygroscopic [10][11]

Hazard Identification and Toxicological Data

D-Sorbitol-13C is not classified as a hazardous substance according to the Globally
Harmonized System (GHS). However, it may cause mild irritation upon contact with eyes, skin,
or the respiratory tract.[3][11] Ingestion of large amounts of sorbitol can lead to abdominal pain,
gas, and diarrhea.[12]

Table 2: Toxicological Data for D-Sorbitol (Unlabeled)

Test Result Species Source
Oral LD50 15,900 mg/kg Rat [11][12]
Oral TDLo 1700 mg/kg/d Woman [12]

To the best of current knowledge, the chemical, physical, and toxicological properties of D-
Sorbitol-13C have not been thoroughly investigated.[3] Researchers should handle this
compound with the care appropriate for any laboratory chemical.

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to good laboratory practices is essential when handling D-Sorbitol-13C.

Engineering Controls:

e Use in a well-ventilated area.[12]

o Provide appropriate exhaust ventilation at places where dust is formed.[10][13]

Personal Protective Equipment:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
[11]

« Skin Protection: Wear impervious gloves and protective clothing to prevent skin exposure.[4]
[12]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[4] If dust is generated, use a NIOSH-approved respirator.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.[4][5]

Do not eat, drink, or smoke when handling the product.[12]

Wash hands thoroughly with soap and water after handling.[12]

Launder work clothes separately.[12]
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Safe Handling Workflow for D-Sorbitol-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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